Cas no 2171598-19-7 (3-{1-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidin-3-yl}propanoic acid)
3-{1-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidin-3-yl}propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-{1-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidin-3-yl}propanoic acid
- 3-{1-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetyl]piperidin-3-yl}propanoic acid
- EN300-1523637
- 2171598-19-7
-
- Inchi: 1S/C28H32N2O5/c31-25(32)14-11-18-6-5-15-30(16-18)27(33)26(19-12-13-19)29-28(34)35-17-24-22-9-3-1-7-20(22)21-8-2-4-10-23(21)24/h1-4,7-10,18-19,24,26H,5-6,11-17H2,(H,29,34)(H,31,32)
- InChI Key: RHTDCDBGAYQLRS-UHFFFAOYSA-N
- SMILES: O=C(C(C1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC(CCC(=O)O)C1
Computed Properties
- Exact Mass: 476.23112213g/mol
- Monoisotopic Mass: 476.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 9
- Complexity: 761
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 95.9Ų
3-{1-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidin-3-yl}propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1523637-0.05g |
3-{1-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetyl]piperidin-3-yl}propanoic acid |
2171598-19-7 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1523637-0.1g |
3-{1-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetyl]piperidin-3-yl}propanoic acid |
2171598-19-7 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1523637-0.25g |
3-{1-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetyl]piperidin-3-yl}propanoic acid |
2171598-19-7 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1523637-0.5g |
3-{1-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetyl]piperidin-3-yl}propanoic acid |
2171598-19-7 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1523637-1.0g |
3-{1-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetyl]piperidin-3-yl}propanoic acid |
2171598-19-7 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1523637-2.5g |
3-{1-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetyl]piperidin-3-yl}propanoic acid |
2171598-19-7 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1523637-5.0g |
3-{1-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetyl]piperidin-3-yl}propanoic acid |
2171598-19-7 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1523637-10.0g |
3-{1-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetyl]piperidin-3-yl}propanoic acid |
2171598-19-7 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1523637-50mg |
3-{1-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetyl]piperidin-3-yl}propanoic acid |
2171598-19-7 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1523637-100mg |
3-{1-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetyl]piperidin-3-yl}propanoic acid |
2171598-19-7 | 100mg |
$2963.0 | 2023-09-26 |
3-{1-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidin-3-yl}propanoic acid Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on 3-{1-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidin-3-yl}propanoic acid
3-{1-2-Cyclopropyl-2-{[(9H-Fluoren-9-yl)methoxycarbonyl]amino}acetylpiperidin-3-yl}Propanoic Acid: A Comprehensive Overview
The compound with CAS No. 2171598-19-7, known as 3-{1-2-cyclopropyl-2-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}acetylpiperidin-3-yl}propanoic acid, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising applications in drug development. In this article, we will delve into its structural characteristics, synthesis methods, biological activities, and recent advancements in its research.
Structural Analysis
The molecule's structure is characterized by a piperidine ring substituted with a cyclopropyl group and a fluorenylmethoxycarbonyl (Fmoc) group. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the molecule during chemical reactions. The propanoic acid moiety at the terminus of the molecule adds to its versatility, enabling it to participate in various biochemical interactions. The combination of these structural elements makes this compound an attractive candidate for exploring its pharmacological properties.
Synthesis and Chemical Properties
The synthesis of this compound involves a multi-step process that typically includes the formation of the piperidine ring, subsequent substitution reactions to introduce the cyclopropyl and Fmoc groups, and finally the attachment of the propanoic acid moiety. Recent advancements in catalytic methods and stereocontrol have significantly improved the efficiency and yield of these reactions. The compound exhibits good solubility in organic solvents and demonstrates stability under mild reaction conditions, making it suitable for further functionalization.
Biological Activity and Applications
Research into the biological activity of this compound has revealed its potential as a modulator of protein-protein interactions (PPIs). PPIs are critical for various cellular processes, and targeting them has become a focal point in drug discovery. This compound's ability to inhibit specific PPIs suggests its utility in treating diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. Additionally, its Fmoc group enables it to serve as a versatile building block in peptide-based drug design.
Recent Research Findings
Recent studies have explored the use of this compound as a template for designing macrocyclic compounds, which are known for their ability to bind target proteins with high affinity. Researchers have employed techniques such as click chemistry and self-assembling methodologies to construct macrocycles incorporating this compound. These macrocycles have shown enhanced bioavailability and selectivity compared to linear analogs, opening new avenues for therapeutic development.
Moreover, computational studies have provided insights into the molecular dynamics of this compound, revealing key interactions that contribute to its binding affinity. Advanced molecular modeling techniques have been employed to predict its binding modes with target proteins, aiding in the rational design of more potent derivatives.
Challenges and Future Directions
Despite its promising properties, challenges remain in optimizing this compound's pharmacokinetic profile for clinical use. Issues such as poor oral bioavailability and rapid metabolism need to be addressed through further chemical modifications. Future research may focus on incorporating additional functional groups or employing prodrug strategies to enhance its stability and absorption.
In conclusion, 3-{1-2-cyclopropyl-2-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}acetylpiperidin-3-yl}propanoic acid represents a significant advancement in medicinal chemistry. Its unique structure, coupled with recent research findings, positions it as a valuable tool in drug discovery efforts targeting complex biological systems. Continued exploration into its properties will undoubtedly pave the way for innovative therapeutic solutions.
2171598-19-7 (3-{1-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidin-3-yl}propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)